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Compound of Interest

Compound Name: Ritodrine

Cat. No.: B1199850 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical compounds is paramount. This document provides immediate, essential safety and

logistical information for the handling of Ritodrine hydrochloride, a β2-adrenoceptor agonist

used to relax uterine muscle contraction. The information is compiled to provide procedural,

step-by-step guidance on its safe use and disposal.

Chemical Identification:

Identifier Value

Product Name Ritodrine Hydrochloride

Synonyms
N-(p-Hydroxyphenethyl)-4-hydroxynorephedrine

hydrochloride

CAS Number 23239-51-2

Molecular Formula C17H21NO3・HCl

Molecular Weight 323.81 g/mol

Source: TCI Chemicals Safety Data Sheet[1], Sigma-Aldrich
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Ritodrine hydrochloride is classified as harmful if swallowed.[1][2] Appropriate personal

protective equipment must be worn at all times when handling this substance to minimize

exposure risk.

Recommended Personal Protective Equipment:

PPE Category Item Specifications and Use

Eye Protection
Safety goggles with side-

shields

Must be worn to protect

against splashes. A face shield

may be required in situations

with a higher risk of splashing.

Hand Protection Protective gloves

Wear appropriate chemical-

resistant gloves. It is

recommended to wear two

pairs of gloves when

compounding, administering,

and disposing of hazardous

drugs. Gloves should be

changed regularly, at least

hourly, or immediately if

contaminated, torn, or

punctured.

Skin and Body Protection Protective clothing

A disposable gown made of

lint-free, low-permeability fabric

with a solid front, long sleeves,

and tight-fitting cuffs should be

worn.

Respiratory Protection Suitable respirator

A dust respirator should be

used, especially where dust

formation is possible. Ensure

adequate ventilation in the

work area.

Source: MedChemExpress Safety Data Sheet, TCI Chemicals Safety Data Sheet, OSHA
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Standard Operating Procedure for Handling
Ritodrine
The following workflow outlines the procedural steps for the safe handling of Ritodrine
hydrochloride from receipt to disposal. Adherence to these steps is crucial to prevent

contamination and ensure personnel safety.
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Standard Operating Procedure for Handling Ritodrine

Preparation

Handling

Cleanup & Disposal

Don Appropriate PPE

Prepare Handling Area (e.g., Fume Hood)

Weigh Ritodrine

Prepare Solution

Perform Experimental Work

Decontaminate Work Surfaces

Dispose of Contaminated Materials

Doff PPE Correctly

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1199850?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ritodrine Spill Response Plan

Containment

Cleanup

Disposal

Spill Occurs

Evacuate Immediate Area

Ensure Adequate Ventilation

Prevent Further Spillage

Absorb with Inert Material

Decontaminate Surfaces with Alcohol

Collect Contaminated Material

Dispose in Accordance with Regulations

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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